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Compound of Interest

Compound Name:
2-(2-Bromoethoxy)tetrahydro-2H-

pyran

Cat. No.: B108730 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-(2-
Bromoethoxy)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 2-(2-Bromoethoxy)tetrahydro-2H-pyran. The information is

intended to support researchers, scientists, and professionals in the field of drug development

and organic synthesis.

Chemical Identity and Structure
2-(2-Bromoethoxy)tetrahydro-2H-pyran is an organic building block used in various chemical

syntheses.[1][2][3] Its chemical structure consists of a tetrahydropyran ring linked to a

bromoethoxy group.

IUPAC Name: 2-(2-bromoethoxy)oxane[4]

CAS Number: 17739-45-6[1][3][4][5][6][7][8][9]

Molecular Formula: C₇H₁₃BrO₂[2][4][5][6][7][8]

Synonyms: 2-(2-BROMO-ETHOXY)-TETRAHYDRO-PYRAN, 2-BROMO-O-

TETRAHYDROPYRANYL-ETHANOL, 2-[(2-Bromoethyl)oxy]tetrahaydro-2H-pyran, 2-(2-
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Bromoethoxy)oxane[3][7]

Physicochemical Properties
A summary of the key physicochemical properties of 2-(2-Bromoethoxy)tetrahydro-2H-pyran
is presented in the table below. This data is essential for its handling, storage, and application

in experimental settings.

Property Value Source(s)

Molecular Weight 209.08 g/mol [1][2][4][5][6][7][8]

Appearance
Colorless to almost colorless

clear liquid
[3][7]

Density 1.384 g/mL at 25 °C [1][2][3][5][6][7]

Boiling Point 62-64 °C at 0.4 mmHg [1][2][3][5][6]

Refractive Index n20/D 1.482 [1][2][3][6]

Flash Point 88 °C (190.4 °F) - closed cup [1][5][6]

Solubility

No specific data available, but

likely soluble in organic

solvents.

Stability
Often stabilized with ~1%

K₂CO₃
[1][6]

Synthesis Protocols
2-(2-Bromoethoxy)tetrahydro-2H-pyran is typically synthesized from 2-bromoethanol and

3,4-dihydro-2H-pyran.[2][10][11] Below are detailed experimental protocols for its synthesis.

Laboratory Scale Synthesis with Acid Catalyst
This protocol utilizes p-toluenesulfonic acid as a catalyst.

Experimental Protocol:
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Dissolve 2-bromoethanol (3.8 g, 30.0 mmol) and 3,4-dihydro-2H-pyran (2.5 g, 30.0 mmol) in

dichloromethane (50 mL).[2]

Add p-toluenesulfonic acid (380.0 mg, 2.2 mmol) in portions to the mixture.[2]

Stir the reaction mixture at room temperature for 2 hours.[2]

Monitor the reaction for completion.

Once complete, concentrate the mixture.[2]

Purify the crude product by silica gel column chromatography (petroleum ether/ethyl acetate,

50:1) to yield 2-(2-bromoethoxy)tetrahydro-2H-pyran as a colorless oil (5.6 g, 89% yield).

[2]

2-Bromoethanol

Stir at RT
for 2 hours

3,4-Dihydro-2H-pyran

p-Toluenesulfonic acid
Dichloromethane

Concentration & Purification
(Silica Gel Chromatography)

2-(2-Bromoethoxy)tetrahydro-2H-pyran

Click to download full resolution via product page

Laboratory Synthesis Workflow

Scale-Up Synthesis Using Ion Exchange Resin
This method is suitable for larger scale production and utilizes an ion exchange resin.

Experimental Protocol:

To a solution of 2-bromoethanol (10.00 g, 80 mmol) and 3,4-dihydro-2H-pyran (10.1 g, 120

mmol) in CH₂Cl₂ (400 mL), add a spatula of Amberlyst-15 ion exchange resin.[10]
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Stir the reaction mixture for 18 hours.[10]

Filter the mixture through Celite to remove the resin.[10]

Concentrate the filtrate.[10]

Purify the product by distillation (40 mm Hg, b.p.=102° C) to afford 2-(2-
bromoethoxy)tetrahydro-2H-pyran (8.49 g).[10]

A modified scale-up process has also been described, focusing on controlling the exothermic

nature of the reaction by cooling and drop-wise addition of 3,4-dihydropyran.[11]

Applications in Organic Synthesis and Drug
Development
2-(2-Bromoethoxy)tetrahydro-2H-pyran serves as a key intermediate in the synthesis of

various organic molecules. The tetrahydropyranyl (THP) group is a common protecting group

for alcohols, which can be easily removed under acidic conditions.[11]

Its primary application lies in introducing a hydroxyethyl group onto a target molecule.[11] This

functionality is valuable in the synthesis of complex molecules, including active pharmaceutical

ingredients (APIs).

Notable applications include its use in the synthesis of:

Estrogen ligands bearing carborane.[1][2][3]

4-(2-chloroethoxy)benzenesulfonyl chloride.[1][2][3]

2-hydroxyethyl derivatives of cardiolipin analogs.[1]

Furan-fused compounds, indoles, and pyrazoles.[1]

One report suggests that it has been investigated as a potential estrogen receptor modulator

for treating hormone-sensitive diseases like breast cancer.
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Role in Synthetic Chemistry

Safety and Handling
2-(2-Bromoethoxy)tetrahydro-2H-pyran is a combustible liquid and requires careful handling.

[9][12]

GHS Hazard Information:

Pictograms:

GHS07: Exclamation Mark

Signal Word: Warning[9]

Hazard Statements:

H227: Combustible liquid.[9][12]

H315: Causes skin irritation.[4][5]
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H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[12][13]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][13]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12][13]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[13]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][13]

Handling and Storage:

Storage: Store in a well-ventilated place and keep cool.[13] Keep the container tightly closed

in a dry and cool place.[3][13] It is often stored under an inert gas and refrigerated (0-10°C).

[9]

Personal Protective Equipment (PPE): Wear protective gloves, eye shields, and a suitable

respirator.[1][6][13]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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